Cas no 42738-18-1 ()

• CAS No: 42738-18-1
• MF: C₆H₁₁BrO₂S
• MW: 227.119340181351
• CID: 6772327
• PubChem ID: 22935868
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H11BrO2S/c7-10(8,9)6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： ATMCCIFVSUJWBF-UHFFFAOYSA-N
• SMILES： BrS(C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 225.96631g/mol
• Monoisotopic Mass: 225.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl bromides